Cas no 2680743-64-8 (2,4-dioxo-1-2-(2,2,2-trifluoroacetamido)ethyl-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid)

• Product Name: 2,4-dioxo-1-2-(2,2,2-trifluoroacetamido)ethyl-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• CAS No: 2680743-64-8
• MF: C₉H₈F₃N₃O₅
• MW: 295.172132492065
• CID: 5633845
• PubChem ID: 165929711
• Update Time: 2025-05-30

2,4-dioxo-1-2-(2,2,2-trifluoroacetamido)ethyl-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28289162
• 2680743-64-8
• 2,4-dioxo-1-[2-(2,2,2-trifluoroacetamido)ethyl]-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• 2,4-dioxo-1-2-(2,2,2-trifluoroacetamido)ethyl-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

• Inchi： 1S/C9H8F3N3O5/c10-9(11,12)7(19)13-1-2-15-3-4(6(17)18)5(16)14-8(15)20/h3H,1-2H2,(H,13,19)(H,17,18)(H,14,16,20)
• InChI Key： ZLKICDYKXVDGMH-UHFFFAOYSA-N
• SMILES： FC(C(NCCN1C(NC(C(C(=O)O)=C1)=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 295.04160485g/mol
• Monoisotopic Mass: 295.04160485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 116Ų

Additional information on 2,4-dioxo-1-2-(2,2,2-trifluoroacetamido)ethyl-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

Introduction to 2,4-Dioxo-1-(2,2,2-Trifluoroacetamido)Ethyl-1,2,3,4-Tetrahydropyrimidine-5-Carboxylic Acid (CAS No: 2680743-64-8)

The compound 2,4-dioxo-1-(2,2,2-trifluoroacetamido)ethyl-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS No: 2680743-64-8) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse biological activities and structural versatility. The molecule's unique structure incorporates a tetrahydropyrimidine ring system with substituents that confer specific functional properties.

Recent studies have highlighted the importance of tetrahydropyrimidines in drug discovery due to their ability to interact with various biological targets. The presence of the trifluoroacetamido group in this compound adds a trifluoromethyl moiety, which is known to enhance lipophilicity and improve pharmacokinetic profiles. This feature makes the compound particularly interesting for researchers exploring new therapeutic agents with improved bioavailability.

The synthesis of CAS No 2680743-64-8 involves a multi-step process that typically begins with the preparation of the tetrahydropyrimidine core. Advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway. These techniques not only enhance yield but also ensure the formation of high-purity product, which is critical for downstream applications in drug development.

One of the most promising aspects of this compound is its potential as a lead molecule in anti-cancer drug development. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to target specific signaling pathways that are overactive in cancer cells.

In addition to its therapeutic potential, the compound has also been studied for its role in enzyme inhibition. Research indicates that it can inhibit key enzymes involved in inflammation and immune response, suggesting its potential application in treating autoimmune diseases. These findings underscore the versatility of the molecule across different therapeutic areas.

The structural features of CAS No 2680743-64-8, including its dioxo groups and trifluoroacetamido substituent, contribute to its unique pharmacological profile. Computational studies using molecular docking and dynamics simulations have provided insights into how these groups interact with biological targets at the molecular level. Such studies are crucial for guiding further optimization of the compound's structure to enhance its efficacy and reduce off-target effects.

Recent advancements in analytical techniques have also enabled detailed characterization of this compound's physical and chemical properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These analyses are essential for ensuring consistency in preclinical testing and regulatory compliance.

In conclusion, CAS No 2680743-64-8 represents a cutting-edge molecule with significant potential in pharmaceutical research. Its unique structure and functional groups make it a valuable candidate for developing novel therapeutic agents across various disease areas. As research continues to uncover its full potential, this compound stands at the forefront of innovation in drug discovery.